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Compound of Interest |

Cyclopentylmethanesulfonyl!
Compound Name:
Chloride
CAS No.: 242459-85-4
Cat. No.: B1598094
\ 7

Executive Hazard Assessment

Chemical Identity: Cyclopentylmethanesulfonyl Chloride CAS: 242459-85-4 Molecular
Formula: CeH11ClO2S Reactivity Class: Acid Halide / Sulfonyl Chloride

The Core Threat: The primary disposal hazard is uncontrolled hydrolysis. Upon contact with
moisture (even ambient humidity), this compound undergoes rapid hydrolysis, liberating
Hydrogen Chloride (HCI) gas and generating Cyclopentylmethanesulfonic acid.

o Exothermic Risk: The hydrolysis is highly exothermic. In a closed waste container, this can
lead to rapid pressurization and rupture (BLEVE risk).

o Corrosivity: The resulting byproduct is a strong acid (pH < 1), classifying the waste
immediately as RCRA D002 (Corrosive).

o Lachrymator Potential: Like many sulfonyl chlorides, vapors are irritating to mucous
membranes and eyes.

Pre-Disposal Stabilization (The "Quenching" Protocol)

Do not place neat Cyclopentylmethanesulfonyl Chloride directly into a waste drum. It must
be chemically deactivated (quenched) first.
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Reagents Required:

¢ Solvent: Dichloromethane (DCM) or Toluene (to dilute the reagent).

o Base: Saturated Sodium Bicarbonate (NaHCOs) or 10% Sodium Hydroxide (NaOH). Note:
NaHCOs generates CO: gas (foaming); NaOH generates more heat. Choose based on your

cooling capacity.

e Ice Bath: Essential for thermal control.

Step-by-Step Quenching Procedure

This protocol converts the reactive chloride into a stable, water-soluble sulfonate salt.

« Dilution: Dissolve the residual Cyclopentylmethanesulfonyl Chloride in an inert solvent
(DCM or Toluene) to a concentration of <10% v/v. This acts as a heat sink.

e Cooling: Place the reaction vessel in an ice/water bath (0°C).

¢ Hydrolysis (The "Kill" Step):
o Slowly add the basic solution (e.g., 10% NaOH) dropwise.
o Monitor Temperature: Ensure internal temperature does not exceed 20°C.
o Reaction:

» Verification: Test the pH of the aqueous layer. It should remain basic (pH > 9). If acidic, add
more base.

e Phase Separation:
o Organic Layer: Contains the solvent. Treat as Halogenated Organic Waste.

o Aqueous Layer: Contains the neutralized sulfonate salt. Treat as Aqueous Chemical
Waste.

Waste Classification & Regulatory Compliance (RCRA)
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Proper coding is mandatory for federal (EPA) and local compliance.

Waste Stream

Composition

RCRA Code

Hazard Class

Neat Chemical

Unused/Expired

Reagent

D002 (Corrosive),
D003 (Reactive -

Potential)

Corrosive Liquid,

Acidic, Organic, n.o.s.

Quenched Aqueous

Sulfonate salt, NaCl,
Water

Non-Hazardous (if pH
5-9)*

N/A (Verify local drain

disposal limits)

Quenched Organic

DCM/Toluene Trace

Reagent

FO02 (Spent

Halogenated Solvent)

Flammable / Toxic

Solid Debris

Contaminated

Gloves/Wipes

D002

Hazardous Solid

*Note: Even if neutralized, many commercial waste haulers prefer listing "Quenched Sulfonyl

Chlorides" as Non-Regulated Chemical Waste rather than drain disposal to ensure "Cradle-to-

Grave" tracking.

Decision Logic & Workflow

The following diagram illustrates the decision matrix for handling this specific compound,

ensuring no step leads to an uncontrolled exothermic event.
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Start: Cyclopentylmethanesulfonyl Chloride

(CAS 242459-85-4)

Is the material Neat or in Solution?

/
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In Reaction Mixture

Step 1: Dilute with DCM/Toluene
(Heat Sink)

Step 2: Cool to 0°C

Step 3: Slow Addition of 10% NaOH
(Monitor Exotherm)

Check pH of Aqueous Layer

(Neutralized) (Incomplete)

Step 4: Phase Separation

Organic Phase: Agqueous Phase:

Dispose as Halogenated Solvent Dispose as Aqueous Waste
(RCRA F002) (Check Local Limits)

Click to download full resolution via product page

Figure 1: Operational workflow for the controlled quenching and disposal of sulfonyl chlorides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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